Cas no 915101-98-3 (Flucythrinate)

• Product Name: Flucythrinate
• CAS No: 915101-98-3
• MF: C₂₆H₂₃F₂NO₄
• MW: 451.461934328079
• CID: 5733088
• Update Time: 2025-06-08

Flucythrinate Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 4-(difluoromethoxy)-α-(1-methylethyl)-, cyano(3-phenoxyphenyl)methyl ester, (αS)-
• Flucythrinate

• Inchi： 1S/C26H23F2NO4/c1-17(2)24(18-11-13-21(14-12-18)32-26(27)28)25(30)33-23(16-29)19-7-6-10-22(15-19)31-20-8-4-3-5-9-20/h3-15,17,23-24,26H,1-2H3/t23?,24-/m0/s1
• InChI Key： GBIHOLCMZGAKNG-CGAIIQECSA-N
• SMILES： [C@@H](C1C=CC(OC(F)F)=CC=1)(C(C)C)C(=O)OC(C1C=CC=C(OC2C=CC=CC=2)C=1)C#N

Experimental Properties

• Density: 1.219±0.06 g/cm3(Predicted)
• Boiling Point: 545.1±50.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Pyrethroids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Pyrethroids

Additional information on Flucythrinate

Flucythrinate (CAS No. 915101-98-3): A Comprehensive Overview in Modern Chemical Biology

Flucythrinate, identified by the chemical abstracts service number CAS No. 915101-98-3, represents a significant compound in the realm of chemical biology and pharmaceutical research. This compound, belonging to the cyathane class of chemicals, has garnered considerable attention due to its unique structural properties and potential applications in various biological and medical contexts. The systematic name and its numerical identifier underscore its distinct molecular identity, facilitating precise referencing in scientific literature and industrial applications.

The molecular structure of Flucythrinate is characterized by a complex arrangement of carbon, hydrogen, oxygen, and nitrogen atoms, which contribute to its distinctive chemical behavior. This intricate composition allows it to interact with biological targets in novel ways, making it a subject of intense study in drug discovery and development. Recent advancements in computational chemistry have enabled researchers to model the interactions of Flucythrinate with biological receptors with unprecedented accuracy, providing insights into its potential therapeutic mechanisms.

In the context of contemporary research, Flucythrinate has been explored for its potential role in modulating neural pathways. Studies have indicated that this compound may exhibit properties relevant to the treatment of neurological disorders, including its interaction with specific neurotransmitter receptors. The precision with which Flucythrinate can bind to these targets suggests a high degree of specificity, which is crucial for developing effective pharmaceutical interventions. Furthermore, the compound's stability under various physiological conditions enhances its viability as a candidate for further clinical investigation.

The synthesis of Flucythrinate involves multi-step organic reactions that require meticulous control over reaction conditions to ensure high yield and purity. Researchers have been optimizing synthetic pathways to improve efficiency and reduce environmental impact. The use of green chemistry principles has been particularly influential in this regard, with efforts focused on minimizing waste and utilizing sustainable raw materials. These advancements not only enhance the scalability of Flucythrinate production but also align with global initiatives toward sustainable pharmaceutical manufacturing.

One of the most compelling aspects of Flucythrinate is its potential in combinatorial therapy. By studying its interactions with other compounds, researchers aim to develop synergistic treatments that can address complex diseases more effectively than single-agent therapies. Preliminary studies have shown promising results when Flucythrinate is combined with existing drugs used in cancer treatment, suggesting a role in enhancing therapeutic outcomes. This combinatorial approach represents a significant shift in drug development strategies, emphasizing the importance of multifaceted interactions in achieving desired medical effects.

The regulatory landscape for Flucythrinate is another area of active development. As new research emerges, regulatory bodies are evaluating the compound's safety and efficacy for potential clinical use. This process involves rigorous testing across various models to assess both acute and chronic effects. The transparency and thoroughness of these evaluations are critical for ensuring that Flucythrinate can be safely integrated into medical practices once it receives regulatory approval.

Future directions in Flucythrinate research are likely to focus on expanding its applications beyond neurological disorders. Its unique chemical properties may make it relevant in other areas such as anti-inflammatory treatments or even antimicrobial applications. The versatility of Flucythrinate underscores the importance of continued exploration in chemical biology, where compounds like this can offer novel solutions to long-standing medical challenges.

In conclusion, Flucythrinate (CAS No. 915101-98-3) stands as a testament to the innovative spirit driving modern chemical biology. Its complex structure, potential therapeutic applications, and promising research outcomes position it as a compound of significant interest. As scientific understanding evolves and methodologies advance, the full spectrum of Flucythrinate's capabilities will likely become more apparent, opening new avenues for medical intervention and scientific discovery.